Cas no 114460-02-5 (Bis(ethylcyclopentadienyl)magnesium)

Bis(ethylcyclopentadienyl)magnesium structure
114460-02-5 structure
Product Name:Bis(ethylcyclopentadienyl)magnesium
CAS No:114460-02-5
MF:C14H18Mg
MW:210.597724437714
MDL:MFCD00151375
CID:91425
Update Time:2025-05-19

Bis(ethylcyclopentadienyl)magnesium Chemical and Physical Properties

Names and Identifiers

    • Bis(ethylcyclopentadienyl)magnesium
    • magnesium,2-ethylcyclopenta-1,3-diene
    • 1,3-Cyclopentadiene,5-ethyl-,magnesiumcomplex
    • ALD
    • BIS(ETHYLCYCLOPENTADIENYL)MAGNESIUM 97%
    • Bis(ethylcyclopentadienyl)magnesium, 98+%
    • Bis(ethylcyclopentadienyl)magnesium,min.98%
    • Bis(ethylcyclopentadienyl)magnesium, min. 98%
    • Bis(ethylcyclopentadienyl)magnesium, min. 98%, 12-0510, contained in 50 ml Swagelok cylinder for CVD/ALD
    • Bis(ethylcyclopentadienyl)MagnesiuM, Min. 98%, 12-0510, contained in 50 Ml Swagelok cylinder (96-1070) for CVD/ALD
    • Bis(ethylcyclopentadienyl)magnesium, min. 98%, 12-0510, contained in 50 ml Swagelok(R) cylinder (96-1070) for CVD/ALD
    • Bis(ethylcyclopentadienyl)MagnesiuM, Min. 98%, 12-0510, contained in high-teMp 50Ml Swagelok cylinder (96-1071) for CVD/ALD
    • Bis(ethylcyclopentadienyl)magnesium, min. 98%, 12-0510, contained in high-temp 50 ml Swagelok(R) cylinder (96-1071) for CVD/ALD
    • MDL: MFCD00151375
    • Inchi: 1S/2C7H9.Mg.2H/c2*1-2-7-5-3-4-6-7;;;/h2*3-6H,2H2,1H3;;;
    • InChI Key: QODLKUIBLJOJAV-UHFFFAOYSA-N
    • SMILES: [C]1(CC)[CH][CH][CH][CH]1.[C]1(CC)[CH][CH][CH][CH]1.[Mg] |^1:0,3,4,5,6,7,10,11,12,13|

Computed Properties

  • Exact Mass: 210.12600
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 12
  • Complexity: 735
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 0.8
  • Topological Polar Surface Area: 176

Experimental Properties

  • Color/Form: Light yellow transparent liquid
  • Density: 1.912 g/mL at 25 °C(lit.)
  • Flash Point: 105 °F
  • PSA: 0.00000
  • LogP: 3.60340
  • Solubility: Insoluble in water
  • Sensitiveness: Air & Moisture Sensitive

Bis(ethylcyclopentadienyl)magnesium Security Information

  • Signal Word:warning
  • Hazard Statement: H303+H313+H333
  • Warning Statement: P264+P280+P305+P351+P338+P337+P313
  • Hazardous Material transportation number:UN 3394 4.2/PG 1
  • WGK Germany:3
  • Hazard Category Code: 17-15-10
  • Safety Instruction: S16; S36/37/39
  • Hazardous Material Identification: F
  • Safety Term:4.2
  • Risk Phrases:R17
  • Hazard Level:4.2
  • HazardClass:4.2
  • PackingGroup:I
  • Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

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Additional information on Bis(ethylcyclopentadienyl)magnesium

Introduction to Bis(ethylcyclopentadienyl)magnesium (CAS No. 114460-02-5)

Bis(ethylcyclopentadienyl)magnesium, with the chemical formula C14H22Mg, is a significant organomagnesium compound characterized by its unique structural and chemical properties. This compound is identified by the CAS number 114460-02-5 and has garnered considerable attention in the field of organometallic chemistry and pharmaceutical research. Its applications span across various domains, including catalysis, polymerization, and the synthesis of complex organic molecules.

The compound is synthesized through the reaction of cyclopentadiene with ethylmagnesium bromide, a process that highlights its role as a ligand in organometallic chemistry. The ethylcyclopentadienyl group provides a stable framework for the magnesium center, facilitating its use in various catalytic systems. This stability is crucial for its application in cross-coupling reactions, which are fundamental in the synthesis of pharmaceuticals and fine chemicals.

In recent years, Bis(ethylcyclopentadienyl)magnesium has been explored for its potential in pharmaceutical development. Its ability to act as a catalyst in the formation of carbon-carbon bonds has made it a valuable tool in the synthesis of complex drug molecules. For instance, it has been utilized in the preparation of heterocyclic compounds, which are prevalent in many therapeutic agents. The compound's role in facilitating these reactions underscores its importance in modern medicinal chemistry.

One of the most notable applications of Bis(ethylcyclopentadienyl)magnesium is in the field of polymerization. As an organomagnesium compound, it can initiate chain-growth polymerization reactions, particularly those involving unsaturated monomers. This capability has led to its use in the production of specialized polymers with tailored properties, which are essential for advanced materials applications. The compound's efficiency in these reactions makes it a preferred choice for researchers seeking to develop novel polymeric materials.

The compound's reactivity also extends to its interaction with other metal centers, making it a versatile component in multi-metal catalytic systems. These systems are increasingly being employed in industrial processes to enhance reaction efficiency and selectivity. Bis(ethylcyclopentadienyl)magnesium's ability to coordinate with other metals allows for the design of complex catalysts that can perform multiple functions within a single reaction pathway.

Recent research has also highlighted the compound's potential in green chemistry initiatives. Its use as a catalyst in solvent-free or low-solvent conditions aligns with the growing emphasis on sustainable chemical processes. Additionally, its role in promoting high-yield reactions with minimal byproducts makes it an attractive option for environmentally conscious synthetic methodologies.

The pharmacological significance of Bis(ethylcyclopentadienyl)magnesium cannot be overstated. Its applications in drug synthesis have opened new avenues for therapeutic development. By enabling the efficient construction of complex molecular frameworks, this compound aids in the creation of novel drugs that target various diseases. The precision with which it facilitates bond formation is critical for achieving the desired pharmacological properties of these agents.

In conclusion, Bis(ethylcyclopentadienyl)magnesium (CAS No. 114460-02-5) is a multifaceted organometallic compound with broad applications across chemistry and pharmaceuticals. Its role as a catalyst and ligand continues to drive innovation in synthetic methodologies and material science. As research progresses, it is expected that new applications for this compound will emerge, further solidifying its importance in scientific and industrial contexts.

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